Cas no 1022477-90-2 (1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea)

1-(1,3-Benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea is a synthetic urea derivative featuring a benzodioxole and a dimethoxy-substituted dihydroisoquinoline moiety. This compound exhibits potential as a biologically active molecule, with structural characteristics that may confer selectivity and affinity for specific molecular targets. The benzodioxole group enhances metabolic stability, while the dimethoxy-dihydroisoquinoline fragment contributes to lipophilicity and membrane permeability. Its well-defined chemical structure allows for precise modifications to optimize pharmacological properties. This compound is of interest in medicinal chemistry research, particularly for applications requiring targeted interactions with enzymes or receptors. Its synthesis and characterization are supported by established analytical methods, ensuring reproducibility for further investigation.
1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea structure
1022477-90-2 structure
Product Name:1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
CAS No:1022477-90-2
MF:C26H25N3O5
MW:459.493806600571
MDL:MFCD03839379
CID:5175992
Update Time:2025-08-05

1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
    • MDL: MFCD03839379
    • Inchi: 1S/C26H25N3O5/c1-31-23-12-17-9-10-27-21(20(17)14-24(23)32-2)11-16-3-5-18(6-4-16)28-26(30)29-19-7-8-22-25(13-19)34-15-33-22/h3-8,12-14H,9-11,15H2,1-2H3,(H2,28,29,30)
    • InChI Key: PWSBIJOFKFMVGG-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C2OCOC2=C1)C(NC1=CC=C(CC2C3=C(C=C(OC)C(OC)=C3)CCN=2)C=C1)=O

1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB163884-1 g
3-(Benzo[3,4-d]1,3-dioxolen-5-yl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea
1022477-90-2
1 g
€211.30 2023-07-20
abcr
AB163884-5 g
3-(Benzo[3,4-d]1,3-dioxolen-5-yl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea
1022477-90-2
5 g
€377.50 2023-07-20
abcr
AB163884-10 g
3-(Benzo[3,4-d]1,3-dioxolen-5-yl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea
1022477-90-2
10 g
€482.50 2023-07-20
Key Organics Ltd
MS-9384-1MG
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
1022477-90-2 >90%
1mg
£37.00 2023-09-08
Key Organics Ltd
MS-9384-5MG
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
1022477-90-2 >90%
5mg
£46.00 2023-09-08
Key Organics Ltd
MS-9384-10MG
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
1022477-90-2 >90%
10mg
£63.00 2023-09-08
Key Organics Ltd
MS-9384-20MG
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
1022477-90-2 >90%
20mg
£76.00 2023-02-27
Key Organics Ltd
MS-9384-50MG
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
1022477-90-2 >90%
50mg
£102.00 2023-09-08
Key Organics Ltd
MS-9384-100MG
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
1022477-90-2 >90%
100mg
£146.00 2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663941-1mg
1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-((6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl)phenyl)urea
1022477-90-2 98%
1mg
¥519 2023-04-17

1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea Related Literature

Additional information on 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea

Compound CAS No 1022477-90-2: 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea

The compound with CAS No 1022477-90-2, known as 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a benzodioxole moiety and a dihydroisoquinoline core, both of which contribute to its unique biological properties.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer biology. Researchers have demonstrated that 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea exhibits potent anti-proliferative effects on various cancer cell lines. These findings suggest that the compound may serve as a lead molecule for the development of novel anti-cancer therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodioxole ring and the subsequent coupling reactions that establish the dihydroisoquinoline framework. The use of advanced chromatographic techniques has enabled researchers to isolate and characterize this compound with unprecedented accuracy.

One of the most intriguing aspects of this compound is its ability to interact with specific protein targets within the cell. For instance, studies have shown that 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea can bind to and modulate the activity of kinase enzymes, which are critical regulators of cellular processes such as proliferation and apoptosis. This property underscores its potential as a targeted therapeutic agent.

In addition to its biological significance, this compound also holds interest from a structural standpoint. The presence of multiple functional groups within its structure allows for extensive chemical diversity, making it an ideal candidate for further modification and optimization. Researchers are currently exploring various analogs of this compound to enhance its pharmacokinetic properties and improve its bioavailability.

The discovery and characterization of CAS No 1022477-90-2 represent a significant advancement in the field of organic synthesis and drug discovery. By leveraging cutting-edge research techniques and insights from recent studies, scientists are paving the way for the development of innovative treatments that could address some of the most challenging diseases facing humanity today.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.